![molecular formula C₁₈H₁₃D₆Cl₂NS B1146955 (E/Z)-Chlorprothixene-d6 Hydrochloride(Mixture) CAS No. 1246832-91-6](/img/structure/B1146955.png)
(E/Z)-Chlorprothixene-d6 Hydrochloride(Mixture)
Overview
Description
Chlorprothixene is a typical antipsychotic drug from the thioxanthene group and is related to the phenothiazine drugs. It is used for the treatment of psychoses, including schizophrenia and manic episodes. The “E/Z” notation refers to the geometric isomerism, a form of stereoisomerism. “E” and “Z” are descriptors used to denote the relative positions of substituent groups on either side of a double bond or ring structure . The “d6” likely refers to a deuterated form of the compound, where hydrogen atoms are replaced with deuterium, a heavier isotope of hydrogen. Hydrochloride indicates that it’s a hydrochloride salt form of the drug, which can affect its solubility and stability.
Synthesis Analysis
The synthesis of such compounds typically involves complex organic chemistry reactions. Unfortunately, without specific information or references, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of a compound like this would involve the arrangement of atoms and the spatial orientation of the “E/Z” isomers. Techniques such as NMR spectroscopy can be used to detect equilibrating E and Z diastereomers .Chemical Reactions Analysis
The chemical reactions involving Chlorprothixene-d6 Hydrochloride would depend on the conditions and reagents present. It’s difficult to provide a detailed analysis without specific context .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects like solubility, stability, melting point, boiling point, etc. These would need to be determined experimentally or found in a chemical database .Scientific Research Applications
Antipsychotic Treatment
Chlorprothixene is a thioxanthine antipsychotic that functions by antagonizing dopamine D2 receptors . It’s primarily used in the treatment of psychotic disorders such as schizophrenia .
Treatment of Acute Mania
In addition to its use in treating schizophrenia, Chlorprothixene is also used in the treatment of acute mania occurring as part of bipolar disorders .
GABA A Receptor Blocker
Chlorprothixene can block a subset of GABA A receptors in rat cortex. This property is shared with clozapine , another antipsychotic drug.
Anti-Malarial Activity
Interestingly, Chlorprothixene has been shown to be effective against P. falciparum growth with an EC50 value of 1.7 µM . This suggests potential use in the treatment of malaria.
Dopamine D2 Receptor Antagonist
As a dopamine D2 receptor antagonist, Chlorprothixene can be used in research to understand the role of dopamine in various neurological and psychological conditions .
Ion Channel Modulation
Chlorprothixene is categorized under Ion Channel Modulation, specifically as a blocker . This property can be useful in research related to ion channels and their role in various physiological processes.
Safety And Hazards
properties
IUPAC Name |
(3E)-3-(2-chlorothioxanthen-9-ylidene)-N,N-bis(trideuteriomethyl)propan-1-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNS.ClH/c1-20(2)11-5-7-14-15-6-3-4-8-17(15)21-18-10-9-13(19)12-16(14)18;/h3-4,6-10,12H,5,11H2,1-2H3;1H/b14-7+;/i1D3,2D3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWKRLOSRDGPEJR-YOJILZGUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC=C1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(CC/C=C/1\C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)C([2H])([2H])[2H].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70747354 | |
Record name | (3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)-N,N-bis[(~2~H_3_)methyl]propan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70747354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3E)-3-(2-chlorothioxanthen-9-ylidene)-N,N-bis(trideuteriomethyl)propan-1-amine;hydrochloride | |
CAS RN |
1246832-91-6 | |
Record name | (3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)-N,N-bis[(~2~H_3_)methyl]propan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70747354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1246832-91-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.